Cas no 190143-09-0 (3-Butyn-2-ol, 4,4'-(1,2-ethynediyldi-4,1-phenylene)bis[2-methyl-)

• Product Name: 3-Butyn-2-ol, 4,4'-(1,2-ethynediyldi-4,1-phenylene)bis[2-methyl-
• CAS No: 190143-09-0
• MF: C₂₄H₂₂O₂
• MW: 342.430286884308
• CID: 2787085
• Update Time: 2023-08-07

3-Butyn-2-ol, 4,4'-(1,2-ethynediyldi-4,1-phenylene)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cambridge id 7191067
• 3-Butyn-2-ol, 4,4'-(1,2-ethynediyldi-4,1-phenylene)bis[2-methyl-
• STK759588
• 4,4'-(ethyne-1,2-diyldibenzene-4,1-diyl)bis(2-methylbut-3-yn-2-ol)
• 4-(4-{2-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-1-ethynyl}phenyl)-2-methyl-3-butyn-2-ol

• Inchi： 1S/C24H22O2/c1-23(2,25)17-15-21-11-7-19(8-12-21)5-6-20-9-13-22(14-10-20)16-18-24(3,4)26/h7-14,25-26H,1-4H3
• InChI Key： QSWJXKXSPDTYOF-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC(C#CC2C=CC(C#CC(C)(C)O)=CC=2)=CC=1)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 614
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5